Cas no 83878-05-1 (Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-)

Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]- structure
83878-05-1 structure
Product Name:Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-
CAS No:83878-05-1
MF:C15H22O
MW:218.334584712982
CID:726319
PubChem ID:44146976
Update Time:2025-04-19

Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-
    • 2-(2-pinen-10-yl)cyclopentanone
    • 2-[(6,6-dimethyl-4-bicyclo[3.1.1]hept-3-enyl)methyl]cyclopentan-1-one
    • 83878-05-1
    • NS00060519
    • DTXSID001004009
    • EINECS 281-172-6
    • 2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]cyclopentan-1-one
    • Inchi: 1S/C15H22O/c1-15(2)12-7-6-10(13(15)9-12)8-11-4-3-5-14(11)16/h6,11-13H,3-5,7-9H2,1-2H3
    • InChI Key: YMEBHFZQLASTNM-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1CC1=CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 218.167
  • Monoisotopic Mass: 218.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.021
  • Boiling Point: 311.3°C at 760 mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.521
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